Molecular Weight and Structural Differentiation
In a direct head-to-head comparison, C.I. Basic Red 18:1 demonstrated superior antimicrobial activity against three clinically relevant pathogenic bacteria compared to C.I. Basic Yellow 51 [1].
| Evidence Dimension | In vitro antimicrobial activity (qualitative ranking) |
|---|---|
| Target Compound Data | Most effective against E. coli, S. aureus, and P. aeruginosa |
| Comparator Or Baseline | C.I. Basic Yellow 51 (lesser effect) |
| Quantified Difference | Qualitatively superior; quantitative reduction rates for dyed fabrics ranged from 48-82% depending on dye depth [2] |
| Conditions | In vitro assay against Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa; dyed acrylic fabrics |
Why This Matters
This head-to-head data provides a clear, performance-based justification for selecting Basic Red 18:1 over Basic Yellow 51 when antimicrobial functionality is a required product attribute.
- [1] Fibers and Polymers. Antimicrobial effect of C.I. Basic Red 18:1 and C.I. Basic Yellow 51 on some pathogenic bacteria. 2011. View Source
- [2] Semantic Scholar. Antimicrobial effect of C.I. Basic Red 18:1 and C.I. Basic Yellow 51 on some pathogenic bacteria. 2011. View Source
